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Compound of Interest

Compound Name: Guaiactamine

cat. No.: B097164

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Guaiactamine. The following procedural guidance is based on established best practices for
laboratory chemical waste management.

Chemical Identification

e Chemical Name: Guaiactamine

IUPAC Name: N,N-diethyl-2-(2-methoxyphenoxy)ethanamine

CAS Number: 15687-23-7

Molecular Formula: C13H21:NO2

Molecular Weight: 223.31 g/mol
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Disclaimer: A comprehensive, English-language Safety Data Sheet (SDS) for Guaiactamine
could not be located. The following disposal procedures are based on the chemical's structure
(an aromatic ether and a tertiary amine), information on related compounds, and general
laboratory safety principles. It is imperative to handle this compound with caution and to consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Quantitative Data Summary

The following table summarizes the available quantitative data for Guaiactamine.

Property Value Source
Boiling Point 148-150 °C (at 10 Torr) ChemicalBook][1]
Density 0.982 + 0.06 g/cm3 ChemicalBook[1]

Disposal Protocol

This protocol outlines the recommended steps for the safe disposal of Guaiactamine waste.
1. Personal Protective Equipment (PPE):
o Wear appropriate personal protective equipment, including:

o Chemical-resistant gloves (e.qg., nitrile)

o Safety goggles or a face shield

o Alaboratory coat

2. Waste Segregation and Collection:
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» Collect waste Guaiactamine and any contaminated materials (e.g., pipette tips, paper
towels) in a dedicated, properly labeled, and sealed waste container.

e The container should be made of a material compatible with aromatic ethers and amines. A
high-density polyethylene (HDPE) or glass container is recommended.

o Label the waste container clearly with "Hazardous Waste," "Guaiactamine," and the
approximate concentration and quantity.

3. Treatment of Spills:

¢ In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand, or commercial sorbent pads).

o Carefully collect the absorbent material and place it in the designated hazardous waste
container.

o Clean the spill area with a suitable solvent (e.g., ethanol), and collect the cleaning materials
as hazardous waste.

e For large spills, evacuate the area and contact your institution's EHS department
immediately.

4. Final Disposal:
e Do not dispose of Guaiactamine down the drain or in the regular trash.

» Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
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Caption: A logical workflow for the safe disposal of Guaiactamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. XiXisys | PER SDS Word Tz CAS: 15687-23-7 Name: [xixisys.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for Guaiactamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097164#guaiactamine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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